molecular formula C7H11NO2 B8512512 (S)-ethyl 3-amino-4-pentynoate

(S)-ethyl 3-amino-4-pentynoate

Cat. No. B8512512
M. Wt: 141.17 g/mol
InChI Key: XDCFZUJTBDNKAT-ZCFIWIBFSA-N
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Description

(S)-ethyl 3-amino-4-pentynoate is a useful research compound. Its molecular formula is C7H11NO2 and its molecular weight is 141.17 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C7H11NO2

Molecular Weight

141.17 g/mol

IUPAC Name

ethyl (3S)-3-aminopent-4-ynoate

InChI

InChI=1S/C7H11NO2/c1-3-6(8)5-7(9)10-4-2/h1,6H,4-5,8H2,2H3/t6-/m1/s1

InChI Key

XDCFZUJTBDNKAT-ZCFIWIBFSA-N

Isomeric SMILES

CCOC(=O)C[C@@H](C#C)N

Canonical SMILES

CCOC(=O)CC(C#C)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In water(30 mL) were mixed ethyl 3-amino-4-pentynoate hydrochloride (258.3 mg, 1.5 mmoles), 30.6 mg (3.95 units) immobilized penicillin G amidohydrolase [Rohm-Pharma] and ethyl phenylacetate (205.7 mg, 1.25 mmoles). The initial pH (3.48) was adjusted to pH 6 with N NaOH (0.5 N) before addition of the ethyl phenylacetate. After 3 hours, an additional 0.9 mmole ethyl phenylacetate was added. This suspension was stirred vigorously at room temperature for six hours. Periodically, 1 mL samples were taken and diluted with acetonitrile and analyzed by reversed phase HPLC.
[Compound]
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( 3.48 )
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0.9 mmol
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ethyl 3-amino-4-pentynoate hydrochloride
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258.3 mg
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30.6 mg
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reactant
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205.7 mg
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30 mL
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